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Compound of Interest

4-Chloropyridine-2-carbonyl!
Compound Name:
chloride hydrochloride

Cat. No.: B023288

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of 4-Chloropyridine-2-carbonyl
chloride hydrochloride, a reactive chemical intermediate of significant interest in synthetic
organic chemistry and drug discovery. This document consolidates its chemical identity,
physical properties, synthetic methodologies, and safety information. Due to the limited publicly
available data, this guide also explores the known biological activities of structurally related
compounds to infer its potential applications.

Chemical Identity and Properties

4-Chloropyridine-2-carbonyl chloride hydrochloride is the hydrochloride salt of an acyl
chloride derivative of pyridine. The presence of a chlorine atom on the pyridine ring and the
highly reactive acyl chloride functional group make it a versatile building block for the synthesis
of a variety of more complex molecules.

IUPAC Name: 4-chloro-2-pyridinecarbonyl chloride hydrochloride

Physical and Chemical Properties

A summary of the key physical and chemical properties is presented in Table 1.
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Property Value Reference(s)
CAS Number 51727-15-2 [1]12113]
Molecular Formula CeH4CIsNO [1]

Molecular Weight 212.46 g/mol [3]

Melting Point 135-137 °C (decomposition) [1]

Not explicitly stated, but
Appearance related compounds are often

crystalline solids.

No specific data available.
Solubilt Likely reacts with protic
olubili
Y solvents like water and

alcohols.

Synthesis and Experimental Protocols

While a detailed, step-by-step experimental protocol for the synthesis of 4-Chloropyridine-2-
carbonyl chloride hydrochloride is not readily available in the public domain, the general
synthetic approach involves the chlorination of a carboxylic acid precursor.

A plausible synthetic route starts from 4-chloro-2-pyridinecarboxylic acid. This precursor can be
synthesized through a multi-step process beginning with 2-methyl-4-nitropyridine-N-oxide[4][5].
The carboxylic acid is then converted to the acyl chloride hydrochloride using a chlorinating
agent such as thionyl chloride (SOCIz) or oxalyl chloride.

A general procedure for the conversion of a carboxylic acid to an acyl chloride is as follows:
General Experimental Protocol: Carboxylic Acid to Acyl Chloride Conversion

» To a stirred solution of 4-chloro-2-pyridinecarboxylic acid in an inert solvent (e.g.,
dichloromethane or toluene), a catalytic amount of N,N-dimethylformamide (DMF) is added.

o Thionyl chloride is added dropwise to the mixture at room temperature.
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e The reaction mixture is then heated to reflux and maintained at this temperature for several
hours until the reaction is complete (monitored by techniques such as TLC or the cessation
of gas evolution).

o The excess thionyl chloride and solvent are removed under reduced pressure to yield the
crude 4-Chloropyridine-2-carbonyl chloride hydrochloride, which can be used in
subsequent steps without further purification[6].

The following diagram illustrates a potential synthetic workflow for obtaining the target
compound.

Synthesis Pathway
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A potential synthetic workflow for the target compound.

Spectroscopic and Characterization Data

Detailed experimental spectroscopic data (NMR, IR, Mass Spectrometry) for 4-
Chloropyridine-2-carbonyl chloride hydrochloride is not widely reported. Characterization
of this compound would typically involve the following analytical techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy:

o 'H NMR would show characteristic signals for the protons on the pyridine ring, with their
chemical shifts and coupling constants being indicative of the substitution pattern.

o 13C NMR would provide information on the carbon skeleton, including the carbonyl carbon
of the acyl chloride.

« Infrared (IR) Spectroscopy: A strong absorption band in the region of 1750-1815 cm~* would
be expected, characteristic of the C=0 stretch of the acyl chloride.

e Mass Spectrometry (MS): This would be used to determine the molecular weight and
fragmentation pattern of the molecule, confirming its identity.

Biological Activity and Potential Applications in
Drug Discovery

There is no direct information available in the public domain regarding the biological activity or
signaling pathway involvement of 4-Chloropyridine-2-carbonyl chloride hydrochloride itself.
However, the 4-chloropyridine moiety is a common structural motif in many biologically active
compounds, suggesting that this reactive intermediate could serve as a valuable building block
in the synthesis of novel therapeutic agents[7][8].

Pyridine derivatives are known to exhibit a wide range of biological activities, including:
o Anticancer[7][9][10]
e Antimicrobial[11]

e Anti-inflammatory[11]
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e Antiviral[9]

The presence of the reactive acyl chloride group allows for the facile introduction of the 4-
chloropyridinyl moiety into various molecular scaffolds through reactions with nucleophiles such
as amines, alcohols, and thiols. This makes it a useful reagent for generating libraries of
compounds for high-throughput screening in drug discovery programs.

The following diagram illustrates the logical relationship of how the core structure can be a
precursor to various biologically active compounds.

Potential Applications in Drug Discovery
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Potential applications of the core compound in drug discovery.

Safety and Handling

4-Chloropyridine-2-carbonyl chloride hydrochloride is expected to be a corrosive and
moisture-sensitive compound due to the presence of the acyl chloride functional group. It is
likely to be irritating to the eyes, skin, and respiratory tract. Standard laboratory safety
precautions should be followed when handling this chemical, including the use of personal
protective equipment (PPE) such as safety goggles, gloves, and a lab coat. It should be
handled in a well-ventilated fume hood.

Conclusion

4-Chloropyridine-2-carbonyl chloride hydrochloride is a valuable synthetic intermediate
with the potential for broad application in medicinal chemistry and materials science. While
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detailed characterization and biological activity data for this specific compound are scarce, its
structural features suggest it is a useful building block for the synthesis of diverse and
potentially bioactive molecules. Further research into the synthesis, characterization, and
applications of this compound is warranted to fully explore its potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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